N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2,5-difluorobenzamide

• IUPAC Name: N-[cyano-(1-phenylpyrazol-4-yl)methyl]-2,5-difluorobenzamide
• InChI: InChI=1S/C18H12F2N4O/c19-13-6-7-16(20)15(8-13)18(25)23-17(9-21)12-10-22-24(11-12)14-4-2-1-3-5-14/h1-8,10-11,17H,(H,23,25)
• InChI Key: WDSFANRXIKLXIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C=N2)C(C#N)NC(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C18H12F2N4O
• Molecular Weight: 338.3 g/mol

Description

“N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2,5-difluorobenzamide” is a complex organic compound. It contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The compound also has a phenyl group (a ring of six carbon atoms), a cyano group (C≡N), and an amide group (CONH2).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the phenyl ring, and the cyano and amide groups. The exact structure would depend on the specific locations of these groups on the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence and location of the pyrazole, phenyl, cyano, and amide groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazole derivatives have been studied for their insecticidal activities. They are thought to work by targeting the insect’s ryanodine receptors.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, if it shows promise as an insecticide, studies could be conducted to determine its effectiveness against various pests.